3-Bromo-5-fluoro-alpha-(trifluoromethyl)benzyl Alcohol
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Overview
Description
“3-Bromo-5-fluoro-alpha-(trifluoromethyl)benzyl Alcohol” is a chemical compound with a molecular formula of C8H4BrF3O . It is a derivative of benzaldehyde, which is characterized by a bromine atom at the 3rd position and a trifluoromethyl group at the 5th position .
Synthesis Analysis
The synthesis of this compound could involve the use of 3-(Trifluoromethyl)benzyl bromide . This compound has been used in the preparation of flocoumafen . The synthesis could also involve amination reactions with benzoic acid derivatives .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a bromine atom at the 3rd position and a trifluoromethyl group at the 5th position . The molecular weight is 253.016 Da and the monoisotopic mass is 251.939758 Da .
Chemical Reactions Analysis
The chemical reactions involving this compound could include free radical bromination, nucleophilic substitution, and oxidation . The carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a refractive index of n20/D 1.5240 (lit.) and a boiling point of 217-218 °C (lit.) . The density of the compound is 1.565 g/mL at 25 °C (lit.) .
Scientific Research Applications
Use in FDA-Approved Drugs
The trifluoromethyl group, which is present in “3-Bromo-5-fluoro-alpha-(trifluoromethyl)benzyl Alcohol”, is a common feature in many FDA-approved drugs . This group has been found to exhibit numerous pharmacological activities . For instance, the trifluoromethyl group is a key component in the synthesis of the drug alpelisib .
Role in Organic Synthesis
“3-Bromo-5-fluoro-alpha-(trifluoromethyl)benzyl Alcohol” and similar compounds have been successfully utilized in C–F bond activation in a CF3 group . This includes anionic SN2’-type substitution, cationic SN1’-type substitution, ipso-substitution, and defluorinative functionalization with transition metals or photoredox catalysts .
Preparation of Complex Fluorinated Compounds
α-Trifluoromethylstyrene derivatives, which can be synthesized from “3-Bromo-5-fluoro-alpha-(trifluoromethyl)benzyl Alcohol”, are versatile synthetic intermediates for the preparation of more complex fluorinated compounds . These compounds have attracted much attention from the organic chemistry community .
Antimicrobial Applications
While not directly related to “3-Bromo-5-fluoro-alpha-(trifluoromethyl)benzyl Alcohol”, it’s worth noting that similar compounds, such as 4-Bromo-2-fluoro-5-(trifluoromethyl)aniline, have demonstrated antimicrobial effects . This suggests potential antimicrobial applications for “3-Bromo-5-fluoro-alpha-(trifluoromethyl)benzyl Alcohol” as well.
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(3-bromo-5-fluorophenyl)-2,2,2-trifluoroethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF4O/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3,7,14H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTRPGOFDEZKCHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)Br)C(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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